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Compound of Interest

Compound Name: 5-Bromo-2-phenylbenzimidazole

Cat. No.: B157647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-
Bromo-2-phenylbenzimidazole (CAS No. 1741-50-0). Due to the absence of a specific,

publicly available Safety Data Sheet (SDS) for this compound, this document collates and

extrapolates information from data available for structurally similar compounds, particularly 2-

phenylbenzimidazole. This information is intended to guide experienced laboratory personnel in

making informed safety assessments.

Compound Identification and Properties
5-Bromo-2-phenylbenzimidazole is a heterocyclic organic compound with the molecular

formula C₁₃H₉BrN₂ and a molecular weight of 273.13 g/mol .[1][2] It is typically supplied as a

solid, beige or light yellow in appearance, and is odorless.[3][4]
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Property Value Source

CAS Number 1741-50-0 [1][2]

Molecular Formula C₁₃H₉BrN₂ [1][2]

Molecular Weight 273.13 g/mol [1][2]

Appearance Beige to Light Yellow Solid [3][4]

Odor Odorless [3]

Melting Point 291 - 296 °C [3]

Storage

Store at -20°C in a dry, well-

ventilated place. Keep

container tightly closed.

[1][3]

Hazard Identification and Classification
While a specific GHS classification for 5-Bromo-2-phenylbenzimidazole is not available,

based on the data for 2-phenylbenzimidazole, it should be handled as a hazardous substance.

[3][4] The following table summarizes the likely hazards.

Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
GHS07

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
GHS07

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
GHS07

Specific target organ

toxicity — Single

exposure (Respiratory

system)

Category 3
H335: May cause

respiratory irritation
GHS07

Signal Word:Warning[3]
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Handling and Personal Protective Equipment (PPE)
Safe handling of 5-Bromo-2-phenylbenzimidazole requires stringent adherence to standard

laboratory safety protocols to minimize exposure.

Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the powder form to avoid dust inhalation.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming

to appropriate government standards (e.g., NIOSH (US) or EN 166(EU)).

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) inspected prior to use. Use

proper glove removal technique to avoid skin contact. A fully buttoned lab coat must be worn.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, use a NIOSH/MSHA-approved respirator. For

nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be used.[5]

Hygiene Measures: Wash hands thoroughly after handling, before breaks, and at the end of

the workday. Do not eat, drink, or smoke in laboratory areas.

First Aid Measures
In case of exposure, seek immediate medical attention and show the safety data sheet of a

closely related compound (like 2-phenylbenzimidazole) to the attending physician.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.[3]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

persists.[3]

Eye Contact

Rinse immediately and thoroughly with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Get medical

attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a poison center or

doctor/physician if you feel unwell.[3]

Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5]

Specific Hazards: Hazardous decomposition products may include carbon oxides, nitrogen

oxides (NOx), and hydrogen bromide gas.[6]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Accidental Release: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid dust

formation. Sweep up the material, place it in a suitable, closed container for disposal. Do not

let the chemical enter the environment.[3][5]

Storage and Disposal
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] A

storage temperature of -20°C is recommended.[1] Keep away from strong oxidizing agents.

[3]

Disposal: Dispose of contents and container to an approved waste disposal plant.[3]

Disposal should be in accordance with local, state, and federal regulations.

Experimental Protocols
Plausible Synthesis of 5-Bromo-2-phenylbenzimidazole
A specific, validated experimental protocol for the synthesis of 5-Bromo-2-
phenylbenzimidazole is not readily available in the reviewed literature. However, a standard

method for synthesizing 2-phenylbenzimidazole derivatives involves the condensation of an o-

phenylenediamine with a carboxylic acid. The following is a plausible, general protocol based

on established methods.

Reaction: 4-Bromo-1,2-phenylenediamine + Benzoic Acid → 5-Bromo-2-
phenylbenzimidazole

Materials:

4-Bromo-1,2-phenylenediamine

Benzoic acid

Polyphosphoric acid (PPA) or a similar dehydrating agent/acid catalyst

Sodium bicarbonate solution (aqueous)

Ethanol or other suitable recrystallization solvent

Procedure:

In a round-bottom flask, combine equimolar amounts of 4-bromo-1,2-phenylenediamine and

benzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/figure/Reaction-of-o-phenylenediamine-with-organic-acids_tbl1_228985670
https://rasayanjournal.co.in/vol-2/issue-1/34.pdf
https://www.researchgate.net/figure/Reaction-of-o-phenylenediamine-with-organic-acids_tbl1_228985670
https://www.researchgate.net/figure/Reaction-of-o-phenylenediamine-with-organic-acids_tbl1_228985670
https://www.benchchem.com/product/b157647?utm_src=pdf-body
https://www.benchchem.com/product/b157647?utm_src=pdf-body
https://www.benchchem.com/product/b157647?utm_src=pdf-body
https://www.benchchem.com/product/b157647?utm_src=pdf-body
https://www.benchchem.com/product/b157647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a suitable amount of polyphosphoric acid to the flask to act as both a solvent and a

catalyst.

Heat the reaction mixture with stirring at a temperature typically ranging from 150-200°C for

several hours. Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography).

After the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture into a beaker of ice water with stirring to precipitate the

crude product.

Neutralize the mixture by slowly adding an aqueous solution of sodium bicarbonate until the

solution is basic.

Filter the resulting solid precipitate and wash it thoroughly with water to remove any residual

acid and salts.

Dry the crude product.

Purify the crude 5-Bromo-2-phenylbenzimidazole by recrystallization from a suitable

solvent such as aqueous ethanol.

Safety Note: This reaction should be performed in a chemical fume hood. All reagents are

hazardous and require appropriate PPE. The addition of the hot reaction mixture to water

should be done cautiously.

Visualized Workflows
The following diagrams illustrate key logical workflows for handling and responding to incidents

involving 5-Bromo-2-phenylbenzimidazole.
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Safe Handling Workflow for 5-Bromo-2-phenylbenzimidazole

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Chemical Fume Hood

Weigh Solid Compound
(Avoid Dust Generation)

Perform Experiment

Store at -20°C
(Tightly Sealed)

If not all used

Decontaminate Glassware
& Work Area

Dispose of Waste in
Approved Container

Remove PPE Correctly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 5-Bromo-2-phenylbenzimidazole.
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Emergency Response Workflow

Immediate Actions

Follow-Up

Exposure Event Occurs

Alert Supervisor &
Nearby Personnel

Administer First Aid
(See Section 4)

Evacuate Area
(If Necessary)

Consult SDS
(of related compound)

Seek Professional
Medical Attention

Complete Incident Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylbenzimidazole: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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bromo-2-phenylbenzimidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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